Cas no 2684-60-8 (Propane, 2-diazo-(6CI,7CI,8CI,9CI))

Propane, 2-diazo-(6CI,7CI,8CI,9CI) structure
2684-60-8 structure
Product Name:Propane, 2-diazo-(6CI,7CI,8CI,9CI)
CAS No:2684-60-8
MF:C3H6N2
MW:70.0931401252747
CID:256788
PubChem ID:137678
Update Time:2025-04-19

Propane, 2-diazo-(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Propane, 2-diazo-(6CI,7CI,8CI,9CI)
    • 2-DIAZOPROPANE
    • 2-diazo-propane
    • AC1L3B4P
    • AG-E-84970
    • CTK4F8617
    • diazo-2 propane
    • diazo-2-propane
    • Dimethyldiazomethan
    • KB-23570
    • Propane, 2-diazo-
    • Dimethyldiazome thane
    • FT-0651886
    • IHDRXDWUDBSDAN-UHFFFAOYSA-N
    • A818633
    • 2684-60-8
    • DTXSID60181329
    • Inchi: 1S/C3H6N2/c1-3(2)5-4/h1-2H3
    • InChI Key: IHDRXDWUDBSDAN-UHFFFAOYSA-N
    • SMILES: [N+](=C(C)C)=[N-]

Computed Properties

  • Exact Mass: 70.05318
  • Monoisotopic Mass: 70.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 65
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3
  • Topological Polar Surface Area: 2Ų

Experimental Properties

  • Color/Form: Volatile gas
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 36.4

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